(3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid

• CAS No.: 154205-78-4
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: (3R)-1-benzyl-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H21NO3/c1-23-18-10-6-5-9-15(18)16-12-20(13-17(16)19(21)22)11-14-7-3-2-4-8-14/h2-10,16-17H,11-13H2,1H3,(H,21,22)/t16?,17-/m0/s1
• InChI Key: KHORCGWXPAYAIP-DJNXLDHESA-N
• Isomeric SMILES: COC1=CC=CC=C1C2CN(C[C@@H]2C(=O)O)CC3=CC=CC=C3
• Canonical SMILES: COC1=CC=CC=C1C2CN(CC2C(=O)O)CC3=CC=CC=C3

Description

(3R)-4-(2-Methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid is a chiral pyrrolidine derivative characterized by a 2-methoxyphenyl substituent at position 4, a benzyl (phenylmethyl) group at position 1, and a carboxylic acid at position 2. The stereochemistry (3R configuration) and substituent positions are critical for its pharmacological profile, including binding affinity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid typically involves the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Methoxyphenyl Group: This step often involves electrophilic aromatic substitution reactions.

Addition of the Phenylmethyl Group: This can be done using Friedel-Crafts alkylation or similar methods.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes using cost-effective reagents, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

(3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or nitrating agents under acidic conditions.

Major Products

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

(3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its potential biological activities.

Medicine: Investigated for its potential therapeutic effects.

Industry: Used in the synthesis of more complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of (3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid involves its interaction with specific molecular targets. The methoxyphenyl group can interact with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Compounds Analyzed

Compound Name	Substituents (Position 4)	Protecting Group/Modification (Position 1)	Carboxylic Acid (Position 3)	Molecular Formula	Molecular Weight (g/mol)	Yield (%)	Purity (%)	Key Spectral Data (MS)
(3R,4S)-1-Boc-4-(2-methoxyphenyl)pyrrolidine-3-carboxylic acid	2-Methoxyphenyl	tert-Butoxycarbonyl (Boc)	Yes	C₁₇H₂₁NO₅	319.36	N/A	95	APCI-MS: 320 [M+H]+
(3R,4S)-4-(3,5-Dimethoxyphenyl)-1-methyl-pyrrolidine-3-carboxylic acid	3,5-Dimethoxyphenyl	Methyl	Yes	C₁₄H₁₉NO₅	281.30	63	99	APCI-MS: 282 [M+H]+
(3R,4S)-4-(4-Fluorophenyl)-1-benzyl-pyrrolidine-3-carboxylic acid	4-Fluorophenyl	Benzyl	Yes	C₁₈H₁₈FNO₂	299.34	N/A	N/A	N/A
(3R,4S)-4-(3,5-Difluorophenyl)-1-Boc-pyrrolidine-3-carboxylic acid	3,5-Difluorophenyl	Boc	Yes	C₁₆H₁₈F₂NO₄	326.32	N/A	N/A	N/A

Substituent Impact Analysis

• Electron-Donating Groups (e.g., Methoxy) : The 2-methoxyphenyl group in the target compound enhances π-π interactions in receptor binding compared to electron-withdrawing groups (e.g., fluorine in ). However, bulkier substituents like 3,5-dimethoxyphenyl may reduce solubility.
• Protecting Groups : Boc-protected derivatives (e.g., ) are often intermediates in synthesis, offering stability during reactions, whereas benzyl groups (as in ) may influence lipophilicity and bioavailability.

Pharmacological Potential

• Boc-protected derivatives (e.g., ) are typically prodrugs, with the Boc group cleaved in vivo to release the active carboxylic acid.
• Fluorinated analogues (e.g., ) may exhibit enhanced metabolic stability due to fluorine’s electronegativity and resistance to oxidation.

Biological Activity

(3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

• Chemical Formula : C19H23NO3
• Molecular Weight : 313.39 g/mol
• Structure : The compound features a pyrrolidine ring substituted with a methoxyphenyl and a phenylmethyl group, which may influence its interaction with biological targets.

Research indicates that this compound exhibits various biological activities, primarily through interactions with specific receptors and enzymes. Notably, it has shown potential in the following areas:

• Antitumor Activity : Similar compounds have been studied for their ability to induce apoptosis in cancer cells. For instance, a related compound was observed to arrest the cell cycle at the S phase in HepG2 cells, leading to increased apoptosis via mitochondrial pathways . This suggests that (3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid may have similar effects.
• Enzyme Inhibition : Molecular docking studies suggest that this compound may interact with farnesyltransferase, an enzyme implicated in cancer cell proliferation. The binding affinity observed in related studies indicates potential for therapeutic applications in oncology .

Biological Activity Data

Biological Activity	Mechanism	Reference
Antitumor	Induces apoptosis by S-phase arrest
Enzyme Inhibition	Binds to farnesyltransferase
Neuroprotective Effects	Modulates neurotransmitter levels

Case Studies and Research Findings

• Anticancer Properties : A study on related compounds revealed significant cytotoxicity against various cancer cell lines, with IC50 values ranging from 6.92 to 8.99 µM, indicating strong potential for further development . The specific pathways involved include mitochondrial dysfunction and caspase activation, which are critical for inducing apoptosis.
• Neuroprotective Effects : Preliminary studies suggest that compounds structurally similar to (3R)-4-(2-methoxyphenyl)-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid may exhibit neuroprotective properties by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells .